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Compound of Interest

1,1,1,2,2,3,3-Heptafluoro-4-
Compound Name: )
iodobutane

Cat. No.: B1294390

Audience: Researchers, scientists, and drug development professionals.

This guide provides core technical data on heptafluorobutyl iodide, a fluorinated organic
compound used in various chemical syntheses. The focus is on its fundamental molecular
properties, including its chemical formula and molecular weight, presented in a clear, structured
format suitable for a scientific audience.

Molecular Identity and Composition

Heptafluorobutyl iodide is a halogenated alkane. Its structure consists of a four-carbon butane
chain where seven hydrogen atoms have been substituted by fluorine atoms, and one terminal
hydrogen is replaced by an iodine atom. The most common isomer is 1-iodo-1,1,2,2,3,3,3-
heptafluorobutane, however, the search results primarily point to isomers such as 1,1,1,2,2,3,3-
heptafluoro-4-iodobutane[1] or 2,2,3,3,4,4,4-heptafluoro-1-iodobutane[2][3]. For the purpose
of this guide, the molecular formula and weight are consistent across these isomers.

The definitive chemical formula for heptafluorobutyl iodide is CaH2F71[2][3][4]. This formula is
derived from its elemental composition. The molecular weight is the sum of the atomic weights
of its constituent atoms.

Quantitative Molecular Data
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The molecular formula and weight of heptafluorobutyl iodide are summarized below. The slight
variation in reported molecular weights stems from differences in the precision of atomic mass
values used in calculations.

Parameter Value Reference
Chemical Formula CaHzFl [21[31[4][5]
Molecular Weight 309.95 g/mol [31[5]
309.9520 g/mol [1]

309.953 g/mol [2]

Methodologies for Structural and Molecular Weight
Determination

The determination of the molecular formula and weight of a compound like heptafluorobutyl
iodide relies on standard analytical chemistry protocols. These methods provide empirical data
to confirm the compound's identity and purity.

3.1 Mass Spectrometry Mass spectrometry (MS) is the primary technique for determining the
molecular weight of a compound. The process involves:

lonization: The heptafluorobutyl iodide sample is vaporized and then ionized, typically using
techniques like Electron lonization (EI) or Electrospray lonization (ESI).

» Acceleration: The resulting ions are accelerated by an electric field.

o Deflection: The ions are then passed through a magnetic field, which deflects them based on
their mass-to-charge ratio (m/z).

» Detection: A detector measures the abundance of ions at each m/z value. The peak
corresponding to the intact molecular ion provides the molecular weight of the compound.
High-resolution mass spectrometry (HRMS) can yield a highly precise mass, which helps in
confirming the elemental formula.
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3.2 Elemental Analysis Elemental analysis provides the percentage composition of each
element (Carbon, Hydrogen) in the sample.

Combustion: A precisely weighed sample of heptafluorobutyl iodide is combusted in a
furnace with excess oxygen.

e Separation and Detection: The combustion products (CO2z, H20) are passed through a series
of columns that separate them. Their quantities are measured using detectors (e.g., thermal
conductivity).

o Calculation: The mass percentages of Carbon and Hydrogen are calculated from the masses
of CO2 and Hz20 produced. The percentages of fluorine and iodine can be determined by
other specific analytical methods (e.g., ion chromatography or titration).

o Formula Derivation: The percentage composition data is used to derive the empirical
formula. Combined with the molecular weight from mass spectrometry, the definitive
molecular formula (C4aHzF~l) is determined.

Visualization of Molecular Formula Derivation

The logical workflow for determining the molecular formula and weight from elemental
composition is illustrated below.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Logical Flow for Molecular Formula Determination
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Caption: Derivation of Heptafluorobutyl lodide's Molecular Formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to Heptafluorobutyl lodide: Molecular
Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294390#heptafluorobutyl-iodide-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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